Totaradiol
Totaradiol
Brand Name:
Vulcanchem
CAS No.:
3772-56-3
VCID:
VC0027126
InChI:
InChI=1S/C20H30O2/c1-12(2)18-13-6-9-16-19(3,4)17(22)10-11-20(16,5)14(13)7-8-15(18)21/h7-8,12,16-17,21-22H,6,9-11H2,1-5H3/t16-,17-,20+/m0/s1
SMILES:
CC(C)C1=C(C=CC2=C1CCC3C2(CCC(C3(C)C)O)C)O
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Totaradiol
CAS No.: 3772-56-3
Reference Standards
VCID: VC0027126
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
| CAS No. | 3772-56-3 |
|---|---|
| Product Name | Totaradiol |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (2S,4aS,10aR)-1,1,4a-trimethyl-8-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-2,7-diol |
| Standard InChI | InChI=1S/C20H30O2/c1-12(2)18-13-6-9-16-19(3,4)17(22)10-11-20(16,5)14(13)7-8-15(18)21/h7-8,12,16-17,21-22H,6,9-11H2,1-5H3/t16-,17-,20+/m0/s1 |
| Standard InChIKey | NORGIWDZGWMMGU-ABSDTBQOSA-N |
| Isomeric SMILES | CC(C)C1=C(C=CC2=C1CC[C@@H]3[C@@]2(CC[C@@H](C3(C)C)O)C)O |
| SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCC(C3(C)C)O)C)O |
| Canonical SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCC(C3(C)C)O)C)O |
| Appearance | Powder |
| Synonyms | totaradiol |
| PubChem Compound | 9995105 |
| Last Modified | Nov 11 2021 |
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